6-(3,5-Dimethoxyphenyl)pyridin-2-amine hydrochloride
Overview
Description
6-(3,5-Dimethoxyphenyl)pyridin-2-amine hydrochloride (6-DMPPA HCl) is a compound of pharmaceutical and research interest due to its ability to modulate the activity of various receptors, including serotonin, dopamine, and norepinephrine. It has been used in the synthesis of various drugs and has been studied for its potential in treating neurological and psychiatric disorders.
Scientific Research Applications
Synthesis and Characterization of New Biologically Active Compounds
The synthesis and characterization of new biologically active compounds utilizing similar structural frameworks have been demonstrated. For instance, pyrrolo[2,3-b]pyridine scaffolds have been synthesized and fully characterized, showing excellent yields and potential biological activity (Sroor, 2019). These scaffolds share a similar pyridine core, suggesting potential utility in pharmaceutical research and development.
Development of Advanced Polymeric Materials
Research into novel polyimides derived from pyridine-containing aromatic dianhydride monomers has been conducted, showcasing the synthesis of materials with good thermal stability, mechanical properties, and solubility in various solvents (Wang et al., 2006). These polyimides, incorporating pyridine moieties, indicate the role of pyridine-based compounds in creating new materials for industrial applications.
Exploring Tautomerism and Chemical Reactivity
The exploration of tautomerism in 2-aminopyridines and their synthetic utility has been a subject of study, leading to the development of compounds with specific structural features (Davoodnia et al., 2011). Such research underscores the importance of structural derivatives of pyridine in understanding chemical reactivity and designing new chemical entities.
Metal Ion Affinities and Fluorescence Properties
The study of metal complexes involving tris((6-phenyl-2-pyridyl)methyl)amine derivatives has revealed insights into their metal ion affinities and fluorescence properties (Liang et al., 2009). This research demonstrates the potential of pyridine-based ligands in developing fluorescent probes and materials with specific binding properties to metal ions.
properties
IUPAC Name |
6-(3,5-dimethoxyphenyl)pyridin-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2.ClH/c1-16-10-6-9(7-11(8-10)17-2)12-4-3-5-13(14)15-12;/h3-8H,1-2H3,(H2,14,15);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCTSJXJGYDEAHT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C2=NC(=CC=C2)N)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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